Cas no 1797688-99-3 (1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione)
1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione
- AKOS024564375
- 1797688-99-3
- F6442-0125
- 1-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)-5-phenylpentane-1,5-dione
- 1-[3-(4-FLUOROBENZENESULFONYL)AZETIDIN-1-YL]-5-PHENYLPENTANE-1,5-DIONE
- 1-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]-5-phenylpentane-1,5-dione
-
- Inchi: 1S/C20H20FNO4S/c21-16-9-11-17(12-10-16)27(25,26)18-13-22(14-18)20(24)8-4-7-19(23)15-5-2-1-3-6-15/h1-3,5-6,9-12,18H,4,7-8,13-14H2
- InChI Key: NLYBHXOXSAHIJC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(C1CN(C(CCCC(C2C=CC=CC=2)=O)=O)C1)(=O)=O
Computed Properties
- Exact Mass: 389.10970745g/mol
- Monoisotopic Mass: 389.10970745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 79.9Ų
1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6442-0125-2μmol |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0125-5μmol |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0125-10μmol |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0125-20μmol |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0125-1mg |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0125-2mg |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0125-3mg |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0125-4mg |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0125-5mg |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0125-10mg |
1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-5-phenylpentane-1,5-dione |
1797688-99-3 | 10mg |
$79.0 | 2023-09-09 |
1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione
Comprehensive Analysis of 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione (CAS No. 1797688-99-3)
In the realm of pharmaceutical and organic chemistry, 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione (CAS No. 1797688-99-3) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and fluorobenzenesulfonyl moieties, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which combines a phenylpentane-dione backbone with a 4-fluorobenzenesulfonyl group, offering a versatile platform for further derivatization.
The compound's CAS No. 1797688-99-3 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Its long-tail keyword name, 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione, reflects its intricate structure, which is often a focal point in discussions about small molecule therapeutics and targeted drug delivery. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they are frequently used in virtual screening and molecular docking studies.
One of the most searched questions in scientific forums and search engines revolves around the synthetic pathways for 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione. The compound's synthesis typically involves multi-step reactions, including sulfonylation of the azetidine ring and subsequent coupling with a phenylpentane-dione derivative. These processes are often optimized for high yield and purity, which are critical for pharmaceutical applications. Additionally, the 4-fluorobenzenesulfonyl group is known to enhance the compound's bioavailability and binding affinity, making it a valuable scaffold in medicinal chemistry.
Another hot topic in the scientific community is the potential biological activity of 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione. Preliminary studies suggest that this compound may exhibit enzyme inhibitory properties, particularly against targets involved in inflammatory pathways and metabolic disorders. This aligns with the growing demand for novel therapeutics addressing conditions like diabetes and autoimmune diseases. Researchers are also exploring its role in cancer research, where its structural motifs could be leveraged to design kinase inhibitors or apoptosis inducers.
From a material science perspective, the compound's thermal stability and solubility are frequently discussed. These properties are crucial for its formulation in drug delivery systems, such as nanoparticles or polymeric carriers. The fluorine atom in the 4-fluorobenzenesulfonyl group also contributes to its lipophilicity, which can be tailored for specific applications. This adaptability makes 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione a promising candidate for personalized medicine and precision therapeutics.
In conclusion, 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione (CAS No. 1797688-99-3) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug discovery to advanced materials, underscore its importance in contemporary research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.
1797688-99-3 (1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-5-phenylpentane-1,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)